Cas no 2227826-53-9 (rac-(1R,2R)-2-(1-methyl-1H-indol-5-yl)cyclopropylmethanamine)

• Product Name: rac-(1R,2R)-2-(1-methyl-1H-indol-5-yl)cyclopropylmethanamine
• CAS No: 2227826-53-9
• MF: C₁₃H₁₆N₂
• MW: 200.279542922974
• CID: 5782481
• PubChem ID: 165763877
• Update Time: 2025-05-25

rac-(1R,2R)-2-(1-methyl-1H-indol-5-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-[(1R,2R)-2-(1-methyl-1H-indol-5-yl)cyclopropyl]methanamine
• 2227826-53-9
• EN300-1793976
• rac-(1R,2R)-2-(1-methyl-1H-indol-5-yl)cyclopropylmethanamine

• Inchi： 1S/C13H16N2/c1-15-5-4-10-6-9(2-3-13(10)15)12-7-11(12)8-14/h2-6,11-12H,7-8,14H2,1H3/t11-,12-/m0/s1
• InChI Key： ZXLLGGSFLCRYEK-RYUDHWBXSA-N
• SMILES： NC[C@@H]1C[C@H]1C1C=CC2=C(C=CN2C)C=1

Computed Properties

• Exact Mass: 200.131348519g/mol
• Monoisotopic Mass: 200.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 31Ų

Additional information on rac-(1R,2R)-2-(1-methyl-1H-indol-5-yl)cyclopropylmethanamine

Professional Introduction to rac-(1R,2R)-2-(1-methyl-1H-indol-5-yl)cyclopropylmethanamine (CAS No. 2227826-53-9)

Rac-(1R,2R)-2-(1-methyl-1H-indol-5-yl)cyclopropylmethanamine, a compound with the CAS number 2227826-53-9, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The compound's molecular structure, characterized by a cyclopropylmethylamine moiety linked to a substituted indole ring, positions it as a promising candidate for further investigation in drug discovery and development.

The indole core of Rac-(1R,2R)-2-(1-methyl-1H-indol-5-yl)cyclopropylmethanamine is particularly noteworthy, as indole derivatives have long been recognized for their biological activity. Specifically, the presence of a methyl group at the 5-position of the indole ring enhances its pharmacological properties, making it a valuable scaffold for designing novel bioactive molecules. This modification has been shown to influence the compound's binding affinity and metabolic stability, key factors in drug development.

In recent years, there has been growing interest in exploring the therapeutic potential of indole-based compounds. Studies have demonstrated that these molecules can interact with various biological targets, including enzymes and receptors involved in inflammation, pain perception, and neurotransmission. The cyclopropylmethylamine group in Rac-(1R,2R)-2-(1-methyl-1H-indol-5-yl)cyclopropylmethanamine further contributes to its unique pharmacological profile by introducing steric constraints that can modulate binding interactions.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Emerging research suggests that indole derivatives can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. The structural features of Rac-(1R,2R)-2-(1-methyl-1H-indol-5-yl)cyclopropylmethanamine make it a candidate for developing novel therapeutics targeting conditions such as depression, anxiety, and neurodegenerative diseases. Preclinical studies have begun to explore its effects on these pathways, providing preliminary evidence of its efficacy.

The synthesis of Rac-(1R,2R)-2-(1-methyl-1H-indol-5-yl)cyclopropylmethanamine presents unique challenges due to its complex stereochemistry. The presence of multiple stereocenters necessitates careful control during synthetic procedures to ensure high enantiomeric purity. Advances in asymmetric synthesis have enabled more efficient production methods for such compounds, allowing researchers to access enantiomerically pure forms essential for pharmacological evaluation.

In addition to its therapeutic applications, Rac-(1R,2R)-2-(1-methyl-1H-indol-5-yl)cyclopropylmethanamine has potential utility in chemical biology research. Its unique structure allows it to serve as a tool compound for studying enzyme mechanisms and receptor interactions. By employing this molecule as a probe, researchers can gain insights into the function of key biological targets, which may accelerate the discovery of new drugs.

The pharmacokinetic properties of Rac-(1R,2R)-2-(1-methyl-1H-indol-5-yl)cyclopropylmethanamine are also under investigation. Understanding how the body processes this compound is crucial for optimizing its therapeutic use. Initial studies suggest that it exhibits moderate oral bioavailability and favorable metabolic stability, making it a promising candidate for further development. However, additional research is needed to fully characterize its pharmacokinetic profile and identify any potential liabilities.

The future direction of research on Rac-(1R,2R)-2-(1-methyl-1H-indol-5-yl)cyclopropylmethanamine is likely to focus on refining its chemical structure to enhance its pharmacological properties. By leveraging computational modeling and high-throughput screening techniques, researchers can identify analogs with improved efficacy and reduced side effects. These efforts may lead to the development of novel drugs targeting neurological and other diseases.

In conclusion, rac-(1R,2R)-2-(1-methyl-1H-indol-5-yl)cyclopropylmethanamine (CAS No. 2227826-53-9) represents a significant advancement in pharmaceutical chemistry with broad therapeutic implications. Its unique structural features and potential biological activity make it a valuable scaffold for drug discovery. As research continues to uncover new insights into its pharmacological properties, this compound holds promise for addressing unmet medical needs in various disease areas.